![molecular formula C11H10OS B8240948 1-[4-(S-Acetylthiomethyl)phenyl]acetylene CAS No. 307537-95-7](/img/structure/B8240948.png)
1-[4-(S-Acetylthiomethyl)phenyl]acetylene
Overview
Description
1-[4-(S-Acetylthiomethyl)phenyl]acetylene is a useful research compound. Its molecular formula is C11H10OS and its molecular weight is 190.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymerization and Material Synthesis
Polymer Synthesis : Some derivatives of phenylacetylene, like 1,2-{4,4′-Di[S(-)-2-methylbutyloxy]phenyl}acetylene, have been synthesized for polymerization. These compounds exhibit unique mesophases, indicating potential in material science (Pugh, Tärnström & Percec, 1991).
Liquid Crystalline Polyacetylenes : Research on side-chain liquid crystalline polyacetylenes containing phenyl benzoate mesogens has been conducted. These studies focus on molecular alignment and thermal properties, relevant in advanced material applications (Kong & Tang, 1998).
High-Spin Organic Polymers : Polyacetylenes derived from phenylacetylene, such as poly[[4-(N-tert-butyl-N-hydroxyamino)phenyl]acetylene], show interesting magnetic properties, which could have applications in electronics or magnetic materials (Nishide et al., 1993).
Chemical Synthesis and Analysis
Acetylene-Derived Chemicals : Acetylene and its derivatives, including phenylacetylene, are used as intermediates in chemical synthesis. They have applications in producing various chemicals such as alcohols, acids, and ethers (Hort & Taylor, 2003).
Structural Analysis : Studies on the structure of ions derived from phenylacetylene compounds have been conducted, which are significant in understanding complex chemical reactions and molecular structures (Nibbering & Boer, 1969).
Environmental Applications
- Soil Nitrification Inhibition : Acetylenic compounds like phenylacetylene have been studied for their potential to inhibit nitrification in soil. This has implications in agriculture, particularly in managing nitrogen levels in the soil (McCarty & Bremner, 1986).
properties
IUPAC Name |
S-[(4-ethynylphenyl)methyl] ethanethioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10OS/c1-3-10-4-6-11(7-5-10)8-13-9(2)12/h1,4-7H,8H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEOGHHBZYSIDIG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC1=CC=C(C=C1)C#C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20443697 | |
Record name | 1-[4-(S-Acetylthiomethyl)phenyl]acetylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20443697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(S-Acetylthiomethyl)phenyl]acetylene | |
CAS RN |
307537-95-7 | |
Record name | 1-[4-(S-Acetylthiomethyl)phenyl]acetylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20443697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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